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Compound of Interest

Compound Name: Cefteram Pivoxil

Cat. No.: B193855

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

Cefteram Pivoxil is an orally administered third-generation cephalosporin antibiotic.[1] It is a
prodrug that is hydrolyzed in the body to its active form, Cefteram.[1][2] Cefteram exhibits
broad-spectrum bactericidal activity against a variety of Gram-positive and Gram-negative
bacteria by inhibiting cell wall synthesis.[2] Determining the susceptibility of bacterial isolates to
Cefteram is crucial for clinical diagnostics and drug development research.

The agar dilution method is a standardized reference procedure for determining the Minimum
Inhibitory Concentration (MIC) of an antimicrobial agent.[3][4][5] The MIC is the lowest
concentration of an antibiotic that prevents the visible growth of a bacterium under defined
conditions.[4][5][6] This method involves incorporating serial dilutions of the antimicrobial agent
into an agar medium, followed by the inoculation of standardized bacterial suspensions.[4][6] It
is considered a gold standard for susceptibility testing due to its accuracy and reproducibility.[3]

This document provides a detailed protocol for determining the MIC of Cefteram Pivoxil using
the agar dilution method, in accordance with guidelines established by the Clinical and
Laboratory Standards Institute (CLSI).[7][8]

2. Mechanism of Action
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Cefteram Pivoxil is an esterified prodrug, which enhances its oral absorption.[1] After
ingestion, it is absorbed from the gastrointestinal tract and rapidly hydrolyzed by esterases in
the bloodstream to release its active metabolite, Cefteram.[1][2] Cefteram's bactericidal effect
is achieved by targeting and inactivating Penicillin-Binding Proteins (PBPs), which are essential
bacterial enzymes responsible for the synthesis and cross-linking of the peptidoglycan layer of
the bacterial cell wall.[1][2] By inhibiting PBP function, Cefteram disrupts cell wall integrity,
leading to cell lysis and bacterial death.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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